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Compound of Interest

Compound Name: Phenethyl phenylacetate

CAS No.: 102-20-5

Cat. No.: B1680302

Get Quote

CAS: 102-20-5 | Formula: C₁₆H₁₆O₂ | Synonyms: 2-Phenylethyl phenylacetate

Executive Summary & Safety Philosophy
Phenethyl phenylacetate is a carboxylic ester widely used in fragrance and flavor applications

for its rose and hyacinth notes. While often perceived as "safe" due to its presence in consumer

goods, the pure substance presents distinct hazards in a laboratory setting, specifically Skin

Irritation (Category 2) and Eye Irritation (Category 2A).

The Scientist’s Directive: Do not conflate "low volatility" with "low risk." While its vapor pressure

is low (<0.1 mbar at 25°C), the lipophilic nature of this ester allows it to penetrate dermal layers

effectively. Your PPE strategy must prioritize contact prevention over inhalation protection,

unless heating or aerosolization is involved.

Physicochemical Risk Assessment
Effective PPE selection is derived from the chemical's physical properties. The following data

dictates our safety protocol:
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Property Value Safety Implication

Physical State
Liquid (Colorless to pale

yellow)

Risk of splash; requires fluid-

impermeable barriers.

Vapor Pressure < 0.1 mbar @ 25°C

Low inhalation risk under

ambient conditions.[1][2] Fume

hood recommended but not

critical for small volumes.

Flash Point > 100°C (Closed Cup)

Low flammability risk, but

combustible if heated

significantly.

Solubility Insoluble in water

Critical: Water-based eye

washes are less effective at

solubilizing the chemical

immediately; prolonged

flushing (15+ min) is

mandatory.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H411 (Aquatic Tox.)[3]

PPE must prevent release into

drains and protect skin/mucous

membranes.[4]

Personal Protective Equipment (PPE) Matrix
A. Hand Protection (Critical Control Point)
Recommendation:Nitrile Rubber (Minimum thickness: 0.11 mm).

Scientific Rationale: Natural Latex gloves are not recommended for organic esters. Esters

can cause latex to swell and degrade, reducing breakthrough time to minutes. Nitrile

provides superior chemical resistance against the phenylacetate structure.

Self-Validating Protocol:

Inflation Test: Before donning, trap air in the glove and squeeze to check for pinholes.
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Change Frequency: Replace gloves immediately upon splash contact or every 60 minutes

of incidental contact to prevent permeation.

B. Eye & Face Protection
Recommendation:Safety Glasses with Side Shields (EN 166 / ANSI Z87.1).

Escalation: If pouring volumes >100mL or working with pressurized systems, upgrade to

Chemical Splash Goggles.

Rationale: As a severe eye irritant (H319), any micro-droplet entry can cause significant

distress. Side shields prevent lateral entry during splashes.

C. Respiratory Protection
Recommendation:Local Exhaust Ventilation (Fume Hood) is standard.

Escalation: If heating >60°C or generating aerosols, use a half-face respirator with Organic

Vapor (OV) cartridges (Type A/P2).

Rationale: At ambient temperature, the vapor concentration is negligible. Heating increases

vapor pressure exponentially, necessitating active filtration.

D. Body Protection
Recommendation:Lab Coat (Cotton/Polyester blend) with closed cuffs.

Rationale: Prevents incidental contact.[1][4] For spill clean-up, wear a chemical-resistant

apron (Tyvek or similar).

Operational Workflow & Decision Logic
The following diagram illustrates the decision-making process for handling Phenethyl
phenylacetate safely.
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START: Handling Phenethyl Phenylacetate

Assess Operation Type

Standard Transfer
(Ambient Temp)

Routine

Heated Process / 
Aerosol Generation

High Risk

Spill / Leak Response

Emergency

PPE: Safety Glasses,
Nitrile Gloves, Lab Coat

Engineering: Fume Hood (Optional)

PPE: Splash Goggles,
Double Nitrile Gloves,

Respirator (OV Cartridge)
Engineering: Fume Hood (Mandatory)

PPE: Full Face Shield,
Chem-Resistant Apron,
Nitrile Gloves (Thick)

Action: Absorb & Contain

Disposal: Organic Waste Container
(NO DRAIN DISPOSAL - H411)

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on operational context. Note the escalation of

PPE during heating or spill events.

Step-by-Step Handling Protocol
Phase 1: Preparation

Engineering Check: Ensure the fume hood is operational (face velocity 80-100 fpm) if

working with heated material.
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Material Inspection: Verify the container is free of crystallization (rare, but possible if stored <

-29°C).

Donning: Put on lab coat, then safety glasses. Don Nitrile gloves last, pulling the cuff over

the lab coat sleeve to seal the wrist gap.

Phase 2: Transfer & Manipulation
Weighing: Use a glass pipette or chemically resistant plastic (HDPE/PP) for transfer. Avoid

polystyrene, which may degrade over time with esters.

Heating (If applicable): If blending into a wax or oil base, heat slowly. Do not exceed 100°C

(Flash point proximity).

Self-Validation: If you can smell the floral "rose" scent strongly, your ventilation is

insufficient. Stop and adjust engineering controls.

Phase 3: Decontamination & Doffing
Wipe Down: Clean the exterior of the reagent bottle with a dry paper towel, then a solvent-

dampened wipe (ethanol/isopropanol) to remove drips.

Doffing: Remove gloves using the "beak" method (peeling inside out) to ensure the outer

surface never touches skin.

Hygiene: Wash hands with soap and water immediately. Alcohol gels are insufficient for

removing lipophilic esters.

Emergency & Disposal Procedures
Accidental Exposure

Skin Contact: Immediately wash with copious soap and water.[3][5] Do not use solvents (like

acetone) to clean skin; this drives the chemical deeper into the dermis.

Eye Contact: Flush for 15 minutes minimum. Force eyelids open. Seek medical attention if

irritation persists (H319).

Disposal (Environmental Stewardship)
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Phenethyl phenylacetate is Toxic to aquatic life with long-lasting effects (H411).[3][6]

Segregation: Collect in "Non-Halogenated Organic Waste" containers.

Prohibition:NEVER pour down the sink. Even small amounts can contaminate local

waterways.

Spill Cleanup: Absorb with sand, vermiculite, or commercial pads. Place in a sealed

container labeled "Hazardous Waste - Ester."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680302/docs#technical-guide-ppe-handling-
protocols-for-phenethyl-phenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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